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Compound of Interest

Compound Name: Calcitriol lactone

Cat. No.: B10773773 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Calcitriol lactone. Adherence to these

procedures is critical to ensure personal safety and minimize environmental contamination.

Hazard Identification and Risk Assessment
Calcitriol lactone is a metabolite of Calcitriol, the active form of vitamin D3. While specific

toxicity data for Calcitriol lactone is limited, it should be handled as a potent compound with

significant health risks similar to Calcitriol.

GHS Hazard Classification (based on Calcitriol data):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10773773?utm_src=pdf-interest
https://www.benchchem.com/product/b10773773?utm_src=pdf-body
https://www.benchchem.com/product/b10773773?utm_src=pdf-body
https://www.benchchem.com/product/b10773773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral 1 H300: Fatal if swallowed.

Acute Toxicity, Dermal 1
H310: Fatal in contact with

skin.

Acute Toxicity, Inhalation 1 H330: Fatal if inhaled.

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child.

Specific Target Organ Toxicity 1

H372: Causes damage to

organs through prolonged or

repeated exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling Calcitriol lactone. The

following table outlines the minimum required PPE.
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Body Part Required PPE Specifications

Hands
Double-gloving with chemical-

resistant gloves

Inner glove: Nitrile, cuff tucked

under lab coat sleeve. Outer

glove: Nitrile or latex, with cuff

extending over the lab coat

sleeve. Change outer glove

immediately upon

contamination.

Body
Disposable, solid-front, back-

tying gown

Polypropylene or other

appropriate fluid-resistant

material. Long sleeves with

tight-fitting cuffs.

Eyes Safety goggles
Indirectly vented, chemical

splash goggles.

Face Face shield

To be worn in conjunction with

safety goggles, especially

when there is a risk of

splashes or aerosol

generation.

Respiratory N95 or higher-rated respirator

Required for all procedures

involving handling of the solid

compound or when aerosol

generation is possible.

Engineering Controls
All handling of Calcitriol lactone powder must be performed within a certified chemical fume

hood or a ventilated balance enclosure to minimize inhalation exposure.[1]
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Preparation Area
Containment

Post-Handling

Don Appropriate PPE Chemical Fume Hood / 
Ventilated Balance Enclosure

Enter Weigh Calcitriol Lactone Dissolve in Solvent Decontaminate Surfaces Dispose of Waste Doff PPE
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Alert others in the area

Evacuate the immediate area

Secure the area to prevent entry

Don appropriate spill response PPE

Contain the spill with absorbent material

Decontaminate the spill area

Dispose of all contaminated materials as hazardous waste

Report the spill to the Safety Officer

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10773773?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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